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Compound of Interest

Compound Name: Antifungal agent 106

Cat. No.: B15543621

An in-depth analysis of the in vitro antifungal spectrum of eight major antifungal agents against
a panel of 106 clinical and environmental isolates of waterborne and cutaneous Exophiala
species reveals a varied landscape of susceptibility. This technical guide provides a
comprehensive summary of the minimum inhibitory concentrations (MICs) and minimum
effective concentrations (MECs), details the experimental methodologies employed for their
determination, and visualizes the workflow for a clear understanding of the research process.

Data Presentation: In Vitro Antifungal Activity

The in vitro efficacy of eight antifungal drugs was rigorously evaluated. The results,
summarized below, highlight the comparative activity of these agents against a significant
collection of Exophiala isolates.

Table 1: Summary of MIC and MEC Values for 106 Exophiala Species
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Antifungal MIC/IMEC MIC/MEC50 MIC/IMEC90

Mean MIC/IMEC
Agent Range (pg/ml) (ng/ml) (ug/ml)

(ng/ml)
Amphotericin B 0.016- 16 2 16 2.2
Caspofungin 0.08-8 2 8 1.827
Fluconazole 0.063 - 64 16 64 35.45
Isavuconazole 0.016 - 16 2 4 1.783
Itraconazole 0.016 - 16 0.125 0.25 0.078
Micafungin 0.08-8 0.25 1 0.093
Posaconazole 0.016 - 16 0.031 0.063 0.035
Voriconazole 0.016 - 16 0.5 2 0.624

Table 2: MICs and MECs for 90% of Strains Tested (MIC90/MEC90)

The data indicates that posaconazole and itraconazole were the most potent agents against

the tested Exophiala species, exhibiting the lowest MIC90 values.[1][2][3]

Antifungal Agent

MIC90/MEC90 (ug/ml)

Posaconazole 0.063

Itraconazole 0.25

Micafungin 1

Voriconazole 2

Isavuconazole 4

Caspofungin 8

Amphotericin B 16

Fluconazole 64
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Experimental Protocols

The in vitro susceptibility of the 106 Exophiala isolates was determined using a standardized
broth microdilution method.

Antifungal Agents and Preparation

The antifungal agents tested were amphotericin B, caspofungin, fluconazole, isavuconazole,
itraconazole, micafungin, posaconazole, and voriconazole. Stock solutions of these agents
were prepared and diluted in RPMI 1640 medium, buffered to a pH of 7.0 with 0.165 M
morpholinepropanesulfonic acid (MOPS), to achieve final concentrations ranging from 0.016 to
64 ug/ml, depending on the agent.[1] These dilutions were then dispensed into 96-well
microdilution trays.[1]

Isolate Collection and Inoculum Preparation

A total of 106 clinical and environmental isolates of waterborne and cutaneous Exophiala
species were included in the study. These isolates were obtained from the reference collection
of the Centraalbureau voor Schimmelcultures (CBS) Fungal Biodiversity Center. The fungal
inocula were prepared from fresh cultures and adjusted to a specific concentration to ensure
standardized testing conditions.

Broth Microdilution Assay

The prepared microdilution trays containing the serially diluted antifungal agents were
inoculated with the fungal suspensions. The trays were then incubated at 25°C. Due to the
variable growth rates of the different Exophiala species, the incubation period ranged from 72
to 144 hours.

Determination of MIC and MEC

The minimum inhibitory concentrations (MICs) for amphotericin B, fluconazole, itraconazole,
isavuconazole, posaconazole, and voriconazole were determined visually. This was done by
comparing the fungal growth in the wells containing the antifungal agent to the growth in a
drug-free control well. The MIC was defined as the lowest concentration of the drug that
resulted in a significant inhibition of growth. For the echinocandins, caspofungin and
micafungin, the minimum effective concentration (MEC) was determined.
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Visualizations

Experimental Workflow for In Vitro Antifungal
Susceptibility Testing
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Caption: Workflow for antifungal susceptibility testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15543621?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3837864/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3837864/
https://pubmed.ncbi.nlm.nih.gov/24100491/
https://pubmed.ncbi.nlm.nih.gov/24100491/
https://www.researchgate.net/publication/257530440_In_Vitro_Activities_of_Eight_Antifungal_Drugs_against_106_Waterborne_and_Cutaneous_Exophiala_Species
https://www.benchchem.com/product/b15543621#in-vitro-antifungal-spectrum-of-antifungal-agent-106
https://www.benchchem.com/product/b15543621#in-vitro-antifungal-spectrum-of-antifungal-agent-106
https://www.benchchem.com/product/b15543621#in-vitro-antifungal-spectrum-of-antifungal-agent-106
https://www.benchchem.com/product/b15543621#in-vitro-antifungal-spectrum-of-antifungal-agent-106
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15543621?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543621?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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